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Compound of Interest

Compound Name: 3,5-Dimethyl-1-adamantanol

Cat. No.: B133686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 3,5-Dimethyl-1-adamantanol, a key

chemical intermediate in pharmaceutical synthesis, most notably in the production of

Memantine, a drug used for the treatment of Alzheimer's disease. This document covers its

chemical identity, physicochemical properties, detailed experimental protocols for its synthesis,

and its role in drug development. All quantitative data is presented in structured tables for ease

of reference, and key experimental workflows are visualized.

Chemical Identity and Properties
3,5-Dimethyl-1-adamantanol is a tricyclic alcohol. Its rigid, cage-like adamantane structure

imparts unique properties that are valuable in medicinal chemistry.

CAS Number: 707-37-9[1][2][3][4][5]

Molecular Formula: C₁₂H₂₀O[1][3][4][5]

Molecular Weight: 180.29 g/mol [1][4][5]

A comprehensive list of its synonyms is provided in the table below.
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Synonym Reference

1-Hydroxy-3,5-dimethyladamantane [1]

1,3-Dimethyl-5-hydroxyadamantane [1]

1,3-Dimethyl-5-adamantanol [1]

Memantine Related Compound B (USP)

3,5-Dimethyladamantan-1-ol [1]

5,7-Dimethyl-3-adamantanol [1]

3,5-Dimethyl-1-hydroxyadamantane [1]

NSC-102294 [1]

Tricyclo[3.3.1.13,7]decan-1-ol, 3,5-dimethyl- [2]

Physicochemical Data
A summary of the key physicochemical properties of 3,5-Dimethyl-1-adamantanol is
presented below.

Property Value Reference

Melting Point 95 °C [4]

Boiling Point 247.2°C at 760 mmHg [4]

Flash Point 101.8°C [4]

Density 1.121 g/cm³ [4]

LogP 2.72770 [4]

Appearance
White to slightly brown crystals

or crystalline powder

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 3,5-Dimethyl-1-
adamantanol.

Technique Key Data / Reference

¹H NMR Available from ChemicalBook and PubChem

¹³C NMR Available from ChemicalBook

Mass Spectrometry (EI)
Key fragments (m/z): 180, 123, 109, 108.

Available from NIST WebBook and PubChem.

Infrared (IR) Available from ChemicalBook

Experimental Protocols
Synthesis of 3,5-Dimethyl-1-adamantanol via Dry
Ozonation
This method describes the hydroxylation of a tertiary carbon on the adamantane skeleton.

While the referenced protocol is for the synthesis of 1-adamantanol, the principle is applicable

to 1,3-dimethyladamantane.

Materials:

1,3-Dimethyladamantane

Silica gel

Pentane

Ozone-oxygen mixture

Ethyl acetate

Dichloromethane

Hexane
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Procedure:

A solution of 1,3-dimethyladamantane in pentane is prepared and mixed with silica gel in a

round-bottomed flask.

The pentane is removed by rotary evaporation at room temperature under reduced pressure,

leaving the 1,3-dimethyladamantane adsorbed onto the dry silica gel.

The flask is then cooled, and an ozone-oxygen mixture is passed through the silica gel.

After the reaction, the silica gel is transferred to a chromatography column.

The organic material is eluted with ethyl acetate.

The solvent is evaporated to yield crude 3,5-Dimethyl-1-adamantanol.

The crude product can be purified by recrystallization from a dichloromethane-hexane

mixture.

Role as an Intermediate in the Synthesis of Memantine
3,5-Dimethyl-1-adamantanol is a key intermediate in some synthetic routes to Memantine (1-

amino-3,5-dimethyladamantane). The hydroxyl group can be converted to a leaving group,

followed by nucleophilic substitution with an amino group precursor. However, more direct

routes from 1,3-dimethyladamantane or 1-bromo-3,5-dimethyladamantane are often favored in

industrial production. For instance, a common industrial synthesis involves the direct amination

of 1-bromo-3,5-dimethyladamantane.

A simplified, two-step synthesis of Memantine Hydrochloride from 1,3-dimethyladamantane has

been developed with an overall yield of 83%.[6][7] In the first step, 1,3-dimethyladamantane is

reacted with formamide and nitric acid to produce 1-formamido-3,5-dimethyladamantane in

98% yield.[6][7] This is followed by hydrolysis with aqueous hydrochloride to yield Memantine

Hydrochloride.[6][7]

Applications in Drug Development
The primary application of 3,5-Dimethyl-1-adamantanol in drug development is as a precursor

and impurity standard for Memantine.[8] Memantine is an NMDA receptor antagonist used in
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the management of moderate-to-severe Alzheimer's disease.[6][9]

The adamantane cage is a valuable pharmacophore in drug design due to its lipophilicity and

rigidity.[10] These properties can enhance a drug's ability to cross the blood-brain barrier and

improve its metabolic stability.[10] While 3,5-Dimethyl-1-adamantanol itself is not the active

pharmaceutical ingredient, its structural motif is central to the therapeutic effect of Memantine.

Adamantane derivatives have been explored for a range of neurological and antiviral

applications.[8][10]

Visualized Workflows
Synthesis of Memantine from 1,3-Dimethyladamantane
The following diagram illustrates a common synthetic pathway to Memantine, highlighting the

intermediate role of related adamantane structures.
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Caption: A simplified workflow for the synthesis of Memantine Hydrochloride.

Conclusion
3,5-Dimethyl-1-adamantanol is a well-characterized chemical compound with significant

importance in the pharmaceutical industry, primarily as an intermediate in the synthesis of

Memantine. Its unique adamantane structure provides a rigid and lipophilic scaffold that is

advantageous in the design of centrally acting drugs. The synthetic and analytical protocols

outlined in this guide provide a valuable resource for researchers and professionals in drug

development and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133686#3-5-dimethyl-1-adamantanol-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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